Cas no 1314901-60-4 (2-hydroxy-3-(oxan-4-yl)propanoic acid)

2-Hydroxy-3-(oxan-4-yl)propanoic acid is a chiral hydroxy acid featuring a tetrahydropyran (oxane) moiety, which enhances its utility in organic synthesis and pharmaceutical applications. The compound’s structure, combining a carboxyl group with a hydroxyl group and a cyclic ether, offers versatility as a building block for complex molecules. Its stereochemical properties make it valuable in asymmetric synthesis, while the oxan-4-yl group contributes to improved solubility and stability in various reaction conditions. This compound is particularly useful in the development of bioactive molecules, including potential drug intermediates, due to its balanced hydrophilicity and lipophilicity. Its synthetic flexibility and functional group compatibility underscore its importance in medicinal and fine chemistry.
2-hydroxy-3-(oxan-4-yl)propanoic acid structure
1314901-60-4 structure
Product Name:2-hydroxy-3-(oxan-4-yl)propanoic acid
CAS No:1314901-60-4
MF:C8H14O4
MW:174.194363117218
CID:5217239
PubChem ID:55296578
Update Time:2025-06-11

2-hydroxy-3-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-(oxan-4-yl)propanoic acid
    • 2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
    • 2-hydroxy-3-(oxan-4-yl)propanoicacid
    • SB46087
    • D75970
    • Inchi: 1S/C8H14O4/c9-7(8(10)11)5-6-1-3-12-4-2-6/h6-7,9H,1-5H2,(H,10,11)
    • InChI Key: PNYHOVZKYXHIRF-UHFFFAOYSA-N
    • SMILES: O1CCC(CC(C(=O)O)O)CC1

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.8

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